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Compound of Interest

Compound Name: Magnesium ethoxide

Cat. No.: B12061500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide provides a detailed overview of the chemical properties and

hazards associated with CAS number 2414-98-4, identified as Magnesium Ethoxide. It has

come to our attention that the query for this CAS number may have been made with the

expectation of finding information related to a biologically active compound, such as one

involved in cell signaling pathways. It is important to clarify that Magnesium Ethoxide is a

reactive organometallic compound primarily used as a reagent in organic synthesis and as a

catalyst, for instance, in polymerization processes.[1][2] It is not a therapeutic agent and, as

such, is not associated with biological signaling pathways or extensive toxicological studies

relevant to drug development. This guide will provide a comprehensive overview of its chemical

nature, synthesis, and associated hazards.

Chemical and Physical Properties
Magnesium Ethoxide, with the chemical formula C₄H₁₀MgO₂, is a white to slightly gray

powder.[3] It is a strong base and is highly sensitive to moisture and air.[3][4] The compound is

stable under recommended storage conditions but reacts violently with water, releasing

flammable ethanol.[2][4][5] It is insoluble in water but soluble in organic solvents like ethanol

and ether.[3]

Table 1: Physical and Chemical Properties of Magnesium Ethoxide (CAS: 2414-98-4)
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Property Value Reference

Molecular Formula C₄H₁₀MgO₂ [3]

Molecular Weight 114.43 g/mol [3]

Appearance
White to slightly gray

powder/granules
[3][6]

Melting Point 270 °C (decomposes) [3]

Boiling Point Not determined [5]

Density 1.01 g/cm³ [3]

Flash Point >43 °C [3]

Autoignition Temperature 70 °C

Water Solubility Insoluble, reacts violently [2][3]

Stability

Stable, but air and moisture

sensitive. Reacts violently with

water.

[2][3]
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SMILES [Mg+2].[O-]CC.[O-]CC

Synthesis of Magnesium Ethoxide
A common method for the synthesis of Magnesium Ethoxide involves the reaction of

magnesium metal with absolute ethanol. The reaction can be initiated with a catalyst, such as

iodine or N-bromosuccinimide.

Experimental Protocol: Synthesis of Magnesium
Ethoxide
The following is a generalized protocol based on described synthesis methods.[7]

Materials:
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Magnesium metal powder (high purity)

Absolute ethanol

Iodine (catalyst)

Anhydrous xylene (for purification)

Inert gas (e.g., Nitrogen or Argon)

Equipment:

Three-neck round-bottom flask

Reflux condenser with a drying tube (e.g., filled with CaCl₂)

Mechanical stirrer

Heating mantle

Schlenk line or similar inert atmosphere setup

Filtration apparatus (under inert atmosphere)

Vacuum drying oven

Procedure:

Reaction Setup: Assemble the reaction apparatus under an inert atmosphere. The flask

should be equipped with a stirrer, reflux condenser, and an inlet for the inert gas.

Charging the Reactor: To the flask, add magnesium powder and absolute ethanol. A catalytic

amount of iodine is then added.

Reaction: The mixture is heated to reflux with vigorous stirring. The reaction is typically

initiated by the iodine, and the progress can be monitored by the evolution of hydrogen gas.

The reaction is continued until the magnesium is consumed.
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Purification (optional): For higher purity, the reaction mixture can be dissolved in a mixture of

absolute ethanol and dry xylene and refluxed. Upon cooling, the purified Magnesium
Ethoxide will precipitate.

Isolation: The solid product is isolated by filtration under an inert atmosphere.

Drying: The collected solid is dried in a vacuum oven to remove any residual solvent.

Diagram 1: Synthesis Workflow of Magnesium Ethoxide
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Caption: A flowchart illustrating the key steps in the synthesis of Magnesium Ethoxide.

Hazards and Safety Information
Magnesium Ethoxide is a hazardous substance that requires careful handling. Its primary

hazards are its flammability and reactivity with water.

Table 2: Hazard Identification and Safety Precautions for Magnesium Ethoxide
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Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statement

Precautionary
Statements

Flammable Solid 🔥 Danger
H228:

Flammable solid

P210: Keep

away from

heat/sparks/open

flames/hot

surfaces. — No

smoking. P240:

Ground/bond

container and

receiving

equipment.

P241: Use

explosion-proof

electrical/ventilati

ng/lighting

equipment.

Self-heating

substances and

mixtures

🔥 Danger

H251: Self-

heating: may

catch fire

P235+P410:

Keep cool.

Protect from

sunlight.

Substances and

mixtures which,

in contact with

water, emit

flammable gases

🔥 Danger

EUH014: Reacts

violently with

water

P223: Do not

allow contact

with water.

P370+P378: In

case of fire: Use

dry sand, dry

chemical or

alcohol-resistant

foam for

extinction.

Skin

Corrosion/Irritatio

n

❗ Warning H315: Causes

skin irritation

P264: Wash skin

thoroughly after

handling. P280:

Wear protective
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gloves.

P302+P352: IF

ON SKIN: Wash

with plenty of

water.

Serious Eye

Damage/Eye

Irritation

❗ Warning

H319: Causes

serious eye

irritation

P280: Wear eye

protection/face

protection.

P305+P351+P33

8: IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

Specific target

organ toxicity —

single exposure

(Respiratory tract

irritation)

❗ Warning

H335: May

cause respiratory

irritation

P261: Avoid

breathing dust.

P271: Use only

outdoors or in a

well-ventilated

area.

P304+P340: IF

INHALED:

Remove person

to fresh air and

keep comfortable

for breathing.

Handling and Storage
Handling: Handle under an inert gas, such as nitrogen or argon.[5] Avoid contact with skin,

eyes, and clothing.[3] Do not breathe dust.[3] Use non-sparking tools.[3] Ensure adequate

ventilation.[8]
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Storage: Store in a cool, dry, well-ventilated place away from heat and ignition sources.[3]

Keep containers tightly closed and store under an inert atmosphere.[8] Store away from

incompatible materials such as water, acids, and oxidizing agents.[2]

Disposal
Magnesium Ethoxide and its containers must be disposed of as hazardous waste.[6] Waste

disposal should be in accordance with local, state, and federal regulations.[6] It is classified as

a reactivity-characteristic hazardous waste (EPA hazardous waste number D003).[6] Do not

allow the material to enter drains or waterways.[6]

Biological Activity and Toxicology
As previously stated, Magnesium Ethoxide is not a compound that is studied for its biological

activity in the context of drug development. There is no significant toxicological data available in

the literature beyond its immediate hazards as a reactive chemical.[6] Ingestion may be

harmful, and it is irritating to the skin, eyes, and respiratory tract.[3][5] The primary health risks

are associated with its corrosive and flammable nature.

While some magnesium compounds, such as magnesium oxide nanoparticles, have been

investigated for biological activities like antibacterial and antioxidant effects, these properties

are not attributed to Magnesium Ethoxide.

Conclusion
CAS number 2414-98-4 corresponds to Magnesium Ethoxide, a valuable reagent in organic

and materials chemistry. Its utility is primarily as a strong base and catalyst. The compound

presents significant hazards, including flammability and violent reactivity with water,

necessitating strict safety protocols for its handling and disposal. For researchers in drug

development and related fields, it is crucial to recognize that Magnesium Ethoxide is a

chemical tool and not a substance with direct pharmacological relevance or known interactions

with biological signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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